Cas no 885950-46-9 (Methyl 6-Hydroxy-5-iodonicotinate)

Methyl 6-Hydroxy-5-iodonicotinate is a versatile intermediate in organic synthesis, particularly valuable for pharmaceutical and agrochemical applications. Its structure features a hydroxyl group and an iodine substituent on the pyridine ring, enabling selective functionalization through cross-coupling reactions or nucleophilic substitutions. The ester moiety enhances solubility and reactivity, facilitating further derivatization. This compound is useful in constructing complex heterocyclic frameworks due to its stability and well-defined reactivity profile. Its high purity and consistent performance make it a reliable choice for research and industrial-scale synthesis. Proper handling under inert conditions is recommended to preserve its integrity.
Methyl 6-Hydroxy-5-iodonicotinate structure
885950-46-9 structure
Product Name:Methyl 6-Hydroxy-5-iodonicotinate
CAS No:885950-46-9
MF:C7H6INO3
MW:279.031914234161
MDL:MFCD08276965
CID:1005690
PubChem ID:18525955
Update Time:2025-05-24

Methyl 6-Hydroxy-5-iodonicotinate Chemical and Physical Properties

Names and Identifiers

    • Methyl 1,6-dihydro-5-iodo-6-oxopyridine-3-carboxylate
    • METHYL 1,6-DIHYDRO-5-IODO-6-OXONICOTINATE
    • Methyl 5-iodo-6-oxo-1,6-dihydro-3-pyridinecarboxylate
    • methyl 5-iodo-6-oxo-1,6-dihydropyridine-3-carboxylate
    • Methyl 1,6-dihydro-5-iodo-6-oxo-3-pyridinecarboxylate (ACI)
    • 6-Hydroxy-5-iodonicotinic acid methyl ester
    • DA-32299
    • AKOS005069360
    • LHGAGXUKDZFFSF-UHFFFAOYSA-N
    • G80272
    • 10Z-0704
    • SCHEMBL544803
    • DTXSID00594696
    • METHYL 6-HYDROXY-5-IODONICOTINATE
    • METHYL 6-HYDROXY-5-IODOPYRIDINE-3-CARBOXYLATE
    • MFCD08276965
    • EN300-7359036
    • Z1269115281
    • 5-Iodo-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid methyl ester
    • 6-Hydroxy-5-iodo-nicotinic acid methyl ester
    • AKOS027339039
    • AS-8544
    • 885950-46-9
    • methyl 5-iodo-6-oxo-1H-pyridine-3-carboxylate
    • CS-0081055
    • Methyl 6-Hydroxy-5-iodonicotinate
    • MDL: MFCD08276965
    • Inchi: 1S/C7H6INO3/c1-12-7(11)4-2-5(8)6(10)9-3-4/h2-3H,1H3,(H,9,10)
    • InChI Key: LHGAGXUKDZFFSF-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C(I)C(=O)NC=1)OC

Computed Properties

  • Exact Mass: 278.93924g/mol
  • Monoisotopic Mass: 278.93924g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 55.4Ų

Methyl 6-Hydroxy-5-iodonicotinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029206993-1g
Methyl 6-hydroxy-5-iodonicotinate
885950-46-9 97%
1g
$156.60 2023-08-31
Alichem
A029206993-5g
Methyl 6-hydroxy-5-iodonicotinate
885950-46-9 97%
5g
$455.80 2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.
042877-1g
Methyl 6-Hydroxy-5-iodonicotinate
885950-46-9 >95%
1g
2340.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
042877-5g
Methyl 6-Hydroxy-5-iodonicotinate
885950-46-9 >95%
5g
8257.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
042877-500mg
Methyl 6-Hydroxy-5-iodonicotinate
885950-46-9 >95%
500mg
1527.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-AA215-50mg
Methyl 6-Hydroxy-5-iodonicotinate
885950-46-9 98%
50mg
114.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-AA215-1g
Methyl 6-Hydroxy-5-iodonicotinate
885950-46-9 98%
1g
736.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-AA215-200mg
Methyl 6-Hydroxy-5-iodonicotinate
885950-46-9 98%
200mg
234.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
042877-1g
Methyl 5-iodo-6-oxo-1,6-dihydro-3-pyridinecarboxylate
885950-46-9 >95%
1g
2340CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
042877-5g
Methyl 5-iodo-6-oxo-1,6-dihydro-3-pyridinecarboxylate
885950-46-9 >95%
5g
8257CNY 2021-05-07

Methyl 6-Hydroxy-5-iodonicotinate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sulfuric acid ;  22 h, 70 °C; 70 °C → 60 °C
1.2 Reagents: N-Iodosuccinimide Solvents: Methanol ;  60 °C → 70 °C; 2 h, 70 °C; 70 °C → 10 °C
1.3 Reagents: Sodium sulfite Solvents: Water ;  4 h, 40 °C → 10 °C; 12 h, 10 °C
Reference
Development of a Safe and Economical Synthesis of Methyl 6-Chloro-5-(trifluoromethyl)nicotinate: Trifluoromethylation on Kilogram Scale
Mulder, Jason A.; Frutos, Rogelio P.; Patel, Nitinchandra D.; Qu, Bo; Sun, Xiufeng; et al, Organic Process Research & Development, 2013, 17(6), 940-945

Methyl 6-Hydroxy-5-iodonicotinate Raw materials

Methyl 6-Hydroxy-5-iodonicotinate Preparation Products

Additional information on Methyl 6-Hydroxy-5-iodonicotinate

Methyl 6-Hydroxy-5-iodonicotinate (CAS No. 885950-46-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 6-Hydroxy-5-iodonicotinate (CAS No. 885950-46-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile applications. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular structure, incorporating both hydroxyl and iodine substituents, makes it particularly valuable for further functionalization, enabling the development of novel therapeutic agents.

The importance of Methyl 6-Hydroxy-5-iodonicotinate lies in its role as a building block for more complex pharmacophores. In recent years, there has been a surge in research focused on nicotinic acid derivatives, which are known for their cholesterol-lowering and anti-inflammatory properties. The presence of the iodine atom in this compound allows for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing biaryl structures prevalent in many drugs.

Recent advancements in medicinal chemistry have highlighted the utility of halogenated nicotinic acid derivatives in drug design. Specifically, the iodo-substituted derivative has been explored for its potential in developing kinase inhibitors and other targeted therapies. For instance, studies have demonstrated that compounds derived from Methyl 6-Hydroxy-5-iodonicotinate can be modified to create potent inhibitors of tyrosine kinases, which are implicated in various cancers and inflammatory diseases.

The synthesis of Methyl 6-Hydroxy-5-iodonicotinate typically involves multi-step organic transformations, starting from commercially available nicotinic acid precursors. The hydroxyl group at the 6-position and the iodine at the 5-position are strategically introduced through selective functionalization techniques. These include halogenation reactions using reagents like N-Iodosuccinimide (NIS) or iodine monochloride (ICl), followed by esterification to yield the methyl ester derivative.

In the realm of drug discovery, the adaptability of Methyl 6-Hydroxy-5-iodonicotinate has been leveraged to develop novel antibiotics and antiviral agents. Researchers have utilized its reactive sites to append various pharmacophoric groups, enhancing binding affinity to biological targets. For example, modifications at the hydroxyl and carboxyl positions have led to compounds with improved efficacy against bacterial enzymes and viral proteases.

The compound's relevance is further underscored by its application in materials science, particularly in the synthesis of organic semiconductors and liquid crystals. The iodine atom facilitates polymerization and conjugation processes, making it a valuable component in designing advanced materials with optoelectronic properties.

From an industrial perspective, the demand for high-purity Methyl 6-Hydroxy-5-iodonicotinate has driven innovations in synthetic methodologies. Continuous flow chemistry has emerged as a promising approach for scalable production, offering advantages such as improved yield and reduced solvent waste. These advancements align with global efforts to promote sustainable pharmaceutical manufacturing practices.

The future prospects of this compound are bright, with ongoing research exploring its potential in gene editing technologies. By integrating nucleic acid-modifying groups into derivatives of Methyl 6-Hydroxy-5-iodonicotinate, scientists aim to develop novel therapeutics that can modulate gene expression or target specific DNA sequences.

In conclusion, Methyl 6-Hydroxy-5-iodonicotinate (CAS No. 885950-46-9) is a multifaceted compound with far-reaching implications across pharmaceuticals and materials science. Its unique structural attributes and reactivity make it an indispensable tool for synthetic chemists and drug developers alike. As research continues to uncover new applications, this compound is poised to play an even greater role in shaping the future of medicine and technology.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk